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Abstract
(R)-2-Amino-2-ethyloctanoic acid is a chiral, non-proteinogenic α,α-disubstituted amino acid.

This class of compounds is of significant interest in medicinal chemistry and drug development

due to their unique conformational properties and increased resistance to enzymatic

degradation compared to their α-hydrogen counterparts. This technical guide provides a

detailed overview of the structure, stereochemistry, and predicted physicochemical properties

of (R)-2-Amino-2-ethyloctanoic acid. In the absence of extensive specific experimental data

for this molecule in the public domain, this document outlines established and relevant

experimental protocols for its enantioselective synthesis, chiral resolution, and characterization

based on well-established methodologies for analogous α,α-disubstituted amino acids.

Furthermore, this guide presents logical workflows for the characterization and potential

biological evaluation of this and similar novel amino acid derivatives.

Introduction
α,α-Disubstituted amino acids represent a crucial class of building blocks in the design of

peptidomimetics, pharmaceuticals, and other biologically active molecules. The presence of

two substituents at the α-carbon introduces significant conformational constraints, leading to

the stabilization of specific secondary structures in peptides and enhancing their metabolic

stability. (R)-2-Amino-2-ethyloctanoic acid, with its ethyl and hexyl side chains, possesses a

distinct lipophilic character that may confer interesting pharmacological properties. This guide
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aims to serve as a foundational resource for researchers interested in the synthesis,

characterization, and potential applications of this specific chiral amino acid.

Structure and Stereochemistry
(R)-2-Amino-2-ethyloctanoic acid is a chiral molecule with the molecular formula C₁₀H₂₁NO₂.

The central feature of its structure is a quaternary α-carbon atom bonded to an amino group, a

carboxylic acid group, an ethyl group, and a hexyl group.

The stereochemistry is defined by the Cahn-Ingold-Prelog (CIP) priority rules. For the (R)-

enantiomer, the priority of the substituents on the chiral α-carbon is as follows (highest to

lowest):

Amino group (-NH₂)

Carboxylic acid group (-COOH)

Hexyl group (-CH₂CH₂CH₂CH₂CH₂CH₃)

Ethyl group (-CH₂CH₃)

With the lowest priority group (ethyl) pointing away, the sequence from the highest to the lowest

priority (amino → carboxylic acid → hexyl) follows a clockwise direction, designating the

stereocenter as (R).

Figure 1: Stereochemistry of (R)-2-Amino-2-ethyloctanoic acid, illustrating the Cahn-Ingold-

Prelog priority of substituents around the chiral α-carbon.

Physicochemical Properties
While extensive experimental data for (R)-2-Amino-2-ethyloctanoic acid is not readily

available, its physicochemical properties can be predicted based on its structure. These

properties are crucial for understanding its solubility, membrane permeability, and potential for

formulation.
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Property Predicted Value Data Source

Molecular Formula C₁₀H₂₁NO₂ -

Molecular Weight 187.28 g/mol [1][2]

CAS Number 114781-18-9 [1]

Boiling Point 294.8 ± 23.0 °C [2][3]

Density 0.975 ± 0.06 g/cm³ [2][3]

Topological Polar Surface Area 63.3 Å² [2]

XLogP3 2.8 [2]

Experimental Protocols
The synthesis and purification of a single enantiomer of an α,α-disubstituted amino acid like

(R)-2-Amino-2-ethyloctanoic acid require specialized techniques. Below are proposed

methodologies based on established procedures for similar compounds.

Enantioselective Synthesis
The asymmetric Strecker synthesis is a robust method for producing enantiomerically enriched

α-amino acids. A modified version of this synthesis can be adapted for α,α-disubstituted amino

acids.

Methodology:

Imine Formation: Octan-2-one is reacted with a chiral amine, such as (R)-α-

methylbenzylamine, to form a chiral imine.

Strecker Reaction: The chiral imine undergoes a nucleophilic addition with a cyanide source

(e.g., trimethylsilyl cyanide) to form a chiral α-aminonitrile. The stereochemistry of this

addition is directed by the chiral auxiliary.

Hydrolysis: The resulting aminonitrile is subjected to acidic hydrolysis to convert the nitrile

group to a carboxylic acid and remove the chiral auxiliary, yielding the target amino acid.
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Purification: The crude amino acid is purified by recrystallization or ion-exchange

chromatography.

Figure 2: Proposed workflow for the enantioselective synthesis of (R)-2-Amino-2-
ethyloctanoic acid via an asymmetric Strecker reaction.

Chiral Resolution of Racemic Mixture
An alternative to enantioselective synthesis is the preparation of a racemic mixture of 2-amino-

2-ethyloctanoic acid followed by chiral resolution.

Methodology:

Racemic Synthesis: A racemic version of 2-amino-2-ethyloctanoic acid can be synthesized

through various methods, such as the Bucherer-Bergs reaction starting from octan-2-one.

Diastereomeric Salt Formation: The racemic amino acid is reacted with a chiral resolving

agent, such as a chiral acid (e.g., tartaric acid) or a chiral base (e.g., brucine), to form a pair

of diastereomeric salts.

Fractional Crystallization: The diastereomeric salts exhibit different solubilities, allowing for

their separation by fractional crystallization.

Liberation of Enantiomers: The separated diastereomeric salts are then treated with an acid

or base to liberate the pure enantiomers of the amino acid.

Chiral HPLC Analysis: The enantiomeric purity of the final product is confirmed using chiral

High-Performance Liquid Chromatography (HPLC).

Characterization of Novel Amino Acids
Once synthesized, a novel amino acid like (R)-2-Amino-2-ethyloctanoic acid must undergo

rigorous characterization to confirm its structure and purity and to evaluate its biological

potential.

Figure 3: Logical workflow for the characterization and biological evaluation of a novel amino

acid.
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Potential Applications and Future Directions
(R)-2-Amino-2-ethyloctanoic acid, as a chiral, lipophilic, and conformationally constrained

building block, holds potential in several areas of drug discovery and development:

Peptidomimetics: Incorporation into peptide sequences could enhance their resistance to

proteolysis and modulate their secondary structure, potentially leading to more potent and

stable peptide-based therapeutics.

Asymmetric Catalysis: As a chiral ligand, it could be employed in the development of new

asymmetric catalysts.

Neuropharmacology: The structural similarity of some α,α-disubstituted amino acids to

neurotransmitters suggests potential applications in the development of central nervous

system (CNS) active agents.

Future research should focus on the successful synthesis and isolation of enantiomerically

pure (R)-2-Amino-2-ethyloctanoic acid, followed by a thorough investigation of its biological

activities. This would involve screening against a variety of biological targets to elucidate its

pharmacological profile and potential therapeutic applications.

Conclusion
While specific experimental data on (R)-2-Amino-2-ethyloctanoic acid is limited, this technical

guide provides a solid foundation for its future investigation. By leveraging established

methodologies for the synthesis, resolution, and characterization of analogous α,α-disubstituted

amino acids, researchers can effectively produce and study this promising molecule. The

unique structural features of (R)-2-Amino-2-ethyloctanoic acid make it a compelling

candidate for exploration in various fields of chemical and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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